Cas no 2248272-34-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-fluorophenyl)-1,3-thiazole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-fluorophenyl)-1,3-thiazole-5-carboxylate
• CAS No: 2248272-34-4
• MF: C₁₈H₉FN₂O₄S
• MW: 368.338466405869
• CID: 6529676
• PubChem ID: 165729209
• Update Time: 2025-05-24

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-fluorophenyl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-fluorophenyl)-1,3-thiazole-5-carboxylate
• 2248272-34-4
• EN300-6519411

• Inchi： 1S/C18H9FN2O4S/c19-13-8-4-3-7-12(13)15-20-9-14(26-15)18(24)25-21-16(22)10-5-1-2-6-11(10)17(21)23/h1-9H
• InChI Key： YHHAZNPYUFRRSQ-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1C1C=CC=CC=1F)C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 368.02670611g/mol
• Monoisotopic Mass: 368.02670611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-fluorophenyl)-1,3-thiazole-5-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-fluorophenyl)-1,3-thiazole-5-carboxylate (CAS No. 2248272-34-4) and Its Emerging Applications in Chemical Biology

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-fluorophenyl)-1,3-thiazole-5-carboxylate (CAS No. 2248272-34-4) represents a fascinating molecular scaffold that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic derivative, characterized by its intricate arrangement of oxygen, nitrogen, and sulfur atoms, exhibits a unique combination of structural features that make it a promising candidate for various biological applications. The presence of both dioxo and thiazole moieties in its structure contributes to its versatile reactivity and potential for further functionalization, which is highly relevant in the development of novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of multifunctional scaffolds that can simultaneously target multiple biological pathways. The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-fluorophenyl)-1,3-thiazole-5-carboxylate molecule exemplifies this trend by integrating several pharmacophoric elements into a single framework. The fluorophenyl substituent, in particular, has been extensively studied for its ability to modulate metabolic stability and binding affinity in drug candidates. This feature is particularly valuable in the context of designing small-molecule inhibitors that require precise interactions with biological targets.

The isoindole core of the compound is another critical structural element that contributes to its biological relevance. Isoindoles are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The dioxo group further enhances the compound's potential by introducing electrophilic centers that can participate in various chemical reactions, such as nucleophilic additions and cycloadditions. These reactivity patterns are exploited in synthetic chemistry to derivatize the molecule into more complex structures with tailored biological properties.

In the realm of drug discovery, the synthesis and characterization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-fluorophenyl)-1,3-thiazole-5-carboxylate have opened up new avenues for exploring novel therapeutic strategies. For instance, recent studies have demonstrated its potential as a scaffold for developing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The combination of the thiazole and isoindol moieties provides a favorable binding profile for interacting with ATP-binding pockets in kinases, thereby inhibiting their activity.

Moreover, the fluorophenyl group has been shown to enhance the compound's solubility and bioavailability, which are critical factors in drug development. This property is particularly important for oral formulations where poor solubility can significantly limit therapeutic efficacy. The ability to modify the fluorine atom through various synthetic approaches also allows for fine-tuning of pharmacokinetic properties, making this compound a versatile platform for structure-based drug design.

From a synthetic chemistry perspective, the preparation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-fluorophenyl)-1,3-thiazole-5-carboxylate involves multi-step reactions that showcase modern methodologies in heterocyclic chemistry. The use of transition-metal-catalyzed cross-coupling reactions has enabled efficient construction of the complex framework without compromising regioselectivity. These advances underscore the importance of innovative synthetic strategies in accessing biologically relevant molecules.

Recent computational studies have also shed light on the mechanistic aspects of how this compound interacts with biological targets. Molecular dynamics simulations have revealed that the dioxo group plays a pivotal role in stabilizing interactions with protein binding pockets through hydrogen bonding networks. Additionally, the electron-withdrawing nature of this moiety enhances electrostatic interactions with positively charged residues in proteins, which is crucial for achieving high-affinity binding.

The integration of computational chemistry with experimental techniques has been instrumental in optimizing the pharmacological properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-fluorophenyl)-1,3-thiazole-5-carboxylate. For example, virtual screening methods have been employed to identify derivatives with improved potency against specific disease-related targets. This interdisciplinary approach highlights the growing synergy between theoretical modeling and experimental synthesis in accelerating drug discovery processes.

In conclusion, 1, 3-dioxo- Dihydro-H^-,Isoindol^--ylyl, , ,